2-Morpholinopropionamide

• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.20 g/mol
• IUPAC Name: 2-morpholin-4-ylpropanamide
• InChI: InChI=1S/C7H14N2O2/c1-6(7(8)10)9-2-4-11-5-3-9/h6H,2-5H2,1H3,(H2,8,10)
• InChI Key: VOBVDLZRCHOSCL-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N)N1CCOCC1

Description

2-Morpholinopropionamide is a useful research compound. Its molecular formula is C7H14N2O2 and its molecular weight is 158.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.5 g (40 mmole) of morpholine were added to a mixture of 3.6 g (20 mmole) of ethyl 2-bromopropionate and 50 ml of dry benzene, and then the mixture was heated under reflux for 7 hours. At the end of this time, the reaction mixture was filtered, the filtrate was concentrated by evaporation under reduced pressure, and the residue was dissolved in chloroform. The resulting solution was washed with water, dried, and concentrated by evaporation under reduced pressure, to give 3.19 g of ethyl 2-morpholinopropionate. 10 ml of methanol and 10 ml of a concentrated aqueous solution of ammonium hydroxide were then added to 3.1 g (16.6 mmole) of this ethyl 2-morpholinopropionate, and the resulting mixture was heated under reflux for 28 hours. At the end of this time, the reaction mixture was concentrated by evaporation under reduced pressure, and the residue was dried by heating it under reduced pressure, to give 2-morpholinopropionamide as a precipitate.